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Compound of Interest

Compound Name: NS 504

Cat. No.: B1168145 Get Quote

Application Notes and Protocols for NS19504
Introduction
NS19504 is a potent and selective small-molecule activator of the large-conductance Ca²⁺-

activated potassium channels (BK channels, also known as KCa1.1 or Maxi-K).[1][2][3] These

channels are crucial regulators of numerous physiological processes, including smooth muscle

contraction, neuronal excitability, and neurotransmitter release.[4] NS19504 facilitates the

opening of BK channels, leading to hyperpolarization of the cell membrane.[4] It is widely used

in research to investigate the physiological and pathophysiological roles of BK channels. For

instance, it has been shown to relax spontaneous phasic contractions in bladder smooth

muscle.[1][5][6]

This document provides detailed protocols for the preparation of stock solutions and

subsequent working concentrations of NS19504 for use in in vitro experimental settings.

Adherence to these guidelines will ensure solution stability, concentration accuracy, and

experimental reproducibility.

Physicochemical and Solubility Data
NS19504 is a solid powder, typically white to light yellow in appearance.[6][7] For accurate

preparation of solutions, it is essential to consider its molecular weight and solubility profile.

This information is summarized in the table below.
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Property Value Source

Molecular Formula C₁₀H₉BrN₂S [2][3][7]

Molecular Weight 269.16 g/mol [2][3][6][7]

Appearance White to light yellow solid [6][7]

Solubility in DMSO ≥100 mg/mL (≥371 mM) [3][6]

Solubility in Ethanol 26.92 mg/mL (100 mM) [3]

Aqueous Solubility 0.02 mg/mL (Poor) [5]

Storage (Solid)
Store at +4°C or -20°C for up

to 3 years
[3][6][7]

Storage (In Solvent)
Store at -80°C for up to 2

years
[6][8]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution (e.g., 100 mM in DMSO)
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of NS19504 due to its high solubilizing capacity for both polar and nonpolar

compounds.[9] Stock solutions are typically prepared at concentrations ranging from 10 mM to

100 mM.

Materials:

NS19504 powder (CAS: 327062-46-4)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator
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Procedure:

Determine Mass: Calculate the mass of NS19504 required to achieve the desired

concentration and volume. The formula for this calculation is: Mass (mg) = Desired

Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

Weigh Compound: Accurately weigh the calculated mass of NS19504 powder using an

analytical balance in a clean weigh boat or directly into a sterile vial.

Dissolve in DMSO: Add the appropriate volume of sterile DMSO to the vial containing the

NS19504 powder.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly. If necessary, use an

ultrasonic bath to aid dissolution, as this is recommended to ensure the compound is fully

solubilized.[6][7] Visually inspect the solution against a light source to confirm that no

particulates are present.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store these aliquots in tightly sealed vials at -80°C.[6][8]

Example Calculations for Stock Solutions:

Desired Concentration Volume
Mass of NS19504 Required
(MW = 269.16)

10 mM 1 mL 2.69 mg

50 mM 1 mL 13.46 mg

100 mM 1 mL 26.92 mg

Protocol 2: Preparation of Working Concentrations
Working solutions are prepared by diluting the high-concentration DMSO stock solution into an

appropriate aqueous buffer or cell culture medium. It is critical that the final concentration of

DMSO in the working solution is kept low (typically ≤0.1%) to avoid solvent-induced artifacts in

biological assays.
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Materials:

NS19504 stock solution in DMSO (from Protocol 1)

Sterile aqueous buffer (e.g., PBS, HEPES-buffered saline) or cell culture medium

Sterile polypropylene tubes

Calibrated micropipettes

Procedure:

Thaw Stock Solution: Remove one aliquot of the NS19504 stock solution from the -80°C

freezer and allow it to thaw completely at room temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in the working solution. A serial dilution approach is often recommended

for accuracy.

Perform Dilution: Add the calculated volume of the stock solution to the appropriate volume

of the aqueous buffer or cell culture medium. Immediately vortex or mix by inversion to

ensure homogeneity and prevent precipitation.

Final DMSO Concentration: Always calculate the final percentage of DMSO in your working

solution and run a parallel vehicle control (buffer/medium with the same final DMSO

concentration) in your experiments.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment

and use them immediately to ensure stability and prevent degradation.

Typical Working Concentrations: The effective concentration of NS19504 can vary depending

on the cell type and experimental conditions. The table below lists concentrations cited in the

literature for various applications.
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Application
Typical Working
Concentration Range

Source

Electrophysiology (Patch-

clamp)
0.3 µM - 10 µM [5][6][10]

Smooth Muscle Contraction

Assays
0.1 µM - 30 µM [5]

Cell Viability / Migration Assays 20 µM [11]

General BK Channel Activation EC₅₀ = 11.0 µM [1][3][7]

Visualized Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for solution preparation and the

simplified signaling pathway involving NS19504.
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Caption: Workflow for preparing NS19504 stock and working solutions.
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Caption: Simplified signaling pathway of NS19504 as a BK channel activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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